N-ethyl-2-oxo-N-phenyl-2H-chromene-3-carboxamide

• IUPAC Name: N-ethyl-2-oxo-N-phenylchromene-3-carboxamide
• InChI: InChI=1S/C18H15NO3/c1-2-19(14-9-4-3-5-10-14)17(20)15-12-13-8-6-7-11-16(13)22-18(15)21/h3-12H,2H2,1H3
• InChI Key: SRRYPBJDOVCLPY-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)C2=CC3=CC=CC=C3OC2=O
• Molecular Formula: C18H15NO3
• Molecular Weight: 293.3 g/mol

Description

“N-ethyl-2-oxo-N-phenyl-2H-chromene-3-carboxamide” is a compound that belongs to the class of coumarin derivatives. Coumarins are a large class of naturally occurring phenolic substances made of fused benzene and α-pyrone rings. They have been reported to inhibit the proliferation of a number of human malignant cell lines in vitro.

Synthesis Analysis

The synthesis of “N-ethyl-2-oxo-N-phenyl-2H-chromene-3-carboxamide” involves a two-step pathway commencing with 2-hydroxybenzaldehyde and diethyl malonate followed by hydrolysis of ester and coupling with various aromatic amines.

Molecular Structure Analysis

The molecular structure of “N-ethyl-2-oxo-N-phenyl-2H-chromene-3-carboxamide” is characterized by a chromene-3-carboxamide motif. The name of 2H- and 4H-ch depend on the arrangement of sp3 carbon associated with the ring oxygen.

Chemical Reactions Analysis

The presence of chromene-3-carboxamide motif was shown to be crucial for the enzymatic activity. In addition, molecular modelling studies were also done to justify the IN inhibition and in vitro-in silico correlation was drawn.

Scientific Research Applications

CCK-A Antagonist

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GPR35 Agonist

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Anti-HIV-1 Activity

• Relevance : Some indole derivatives exhibit anti-HIV-1 activity. .

Oxidative Stress Inhibition

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Mechanism of Action

Target of Action

The primary target of N-ethyl-2-oxo-N-phenyl-2H-chromene-3-carboxamide is pancreatic lipase (PL) . Pancreatic lipase is an enzyme that plays a crucial role in the digestion of dietary fats .

Mode of Action

N-ethyl-2-oxo-N-phenyl-2H-chromene-3-carboxamide interacts with pancreatic lipase, inhibiting its activity . The compound binds to the active site of the enzyme, preventing it from breaking down dietary fats into smaller molecules . This interaction results in a decrease in the digestion and absorption of dietary fats .

Biochemical Pathways

The inhibition of pancreatic lipase by N-ethyl-2-oxo-N-phenyl-2H-chromene-3-carboxamide affects the lipid metabolism pathway . Normally, pancreatic lipase breaks down dietary fats into smaller molecules that can be absorbed in the intestines. When the activity of pancreatic lipase is inhibited, the breakdown and absorption of dietary fats are reduced . This leads to a decrease in the caloric intake from fats, which can potentially aid in weight loss .

Result of Action

The inhibition of pancreatic lipase by N-ethyl-2-oxo-N-phenyl-2H-chromene-3-carboxamide leads to a decrease in the digestion and absorption of dietary fats . This can result in a reduction in caloric intake from fats, which may aid in weight loss .

Action Environment

The action of N-ethyl-2-oxo-N-phenyl-2H-chromene-3-carboxamide can be influenced by various environmental factors. For instance, the pH level of the stomach can affect the stability and efficacy of the compound . Additionally, factors such as the presence of other medications, the individual’s health status, and genetic factors can also influence the compound’s action, efficacy, and stability .